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Compound of Interest

Compound Name: Citral oxime

Cat. No.: B1669102 Get Quote

Topic: Personal Protective Equipment for Handling Citral Oxime Content Type: Provides

essential, immediate safety and logistical information, including operational and disposal plans.

This content provides procedural, step-by-step guidance that directly answers specific

operational questions.

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide outlines the essential personal protective equipment

(PPE), handling procedures, and disposal plans for Citral oxime, based on available safety

data.

A key piece of safety information for Citral oxime (CAS No. 13372-77-5) is its classification as

"Not a hazardous substance or mixture" according to a materials safety data sheet from DC

Chemicals. While this classification indicates a low hazard level, it is imperative to adhere to

standard laboratory safety protocols to minimize any potential risks. The following guidelines

are based on the principle of safe handling for non-hazardous chemicals in a laboratory

environment.

Personal Protective Equipment (PPE)
Even when working with non-hazardous substances, a baseline of personal protective

equipment is essential to protect against unforeseen reactions, spills, or contamination.
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PPE Category Recommended Equipment

Eye Protection Safety glasses with side shields

Hand Protection Standard laboratory gloves (e.g., nitrile)

Body Protection Laboratory coat

Foot Protection Closed-toe shoes

Operational Plan for Handling Citral Oxime
A structured approach to handling Citral oxime from receipt to disposal ensures a safe and

efficient workflow.

1. Receiving and Inspection:

Upon receipt, verify that the container is correctly labeled as "Citral oxime" and that the CAS

number (13372-77-5) matches.

Inspect the container for any signs of damage or leaks. If the container is compromised,

handle it in a fume hood and transfer the contents to a new, appropriate container.

2. Storage:

Store Citral oxime in a cool, dry, and well-ventilated area.

Keep the container tightly closed when not in use to prevent contamination.

Store away from incompatible materials, although specific incompatibilities for this non-

hazardous substance are not listed, general good practice is to store it separately from

strong acids, bases, and oxidizing agents.

3. Handling and Use:

Always wear the recommended PPE (safety glasses, lab coat, gloves, and closed-toe

shoes).
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Handle Citral oxime in a well-ventilated area. A fume hood is not strictly required based on

its non-hazardous classification, but it is good practice for handling any chemical.

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the area where Citral oxime is handled.

Wash hands thoroughly after handling.

Emergency Procedures
In the event of an accidental spill or exposure, follow these procedures.

Spill Response:

Alert others: Inform colleagues in the immediate area of the spill.

Containment: For a small spill, absorb the material with an inert absorbent material such as

vermiculite, dry sand, or earth.

Cleanup: Place the absorbent material into a suitable, labeled container for disposal.

Decontamination: Clean the spill area with soap and water.

Personal Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. If irritation persists, seek medical attention.

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.

Remove contaminated clothing. If irritation develops, seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek medical attention if symptoms persist.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.
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Disposal Plan
As a non-hazardous substance, the disposal of Citral oxime is generally straightforward, but

local regulations must always be followed.

Unused Product: Dispose of unused Citral oxime in accordance with local, state, and

federal regulations. It is recommended to consult with your institution's environmental health

and safety (EHS) department for specific guidance.

Contaminated Materials: Absorbent materials and any other materials contaminated with

Citral oxime should be placed in a labeled container and disposed of as chemical waste

according to your institution's guidelines.
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Receiving & Storage

Handling & Use

Disposal

Emergency Procedures

Receiving:
- Verify Label

- Inspect Container

Storage:
- Cool, Dry, Well-Ventilated
- Tightly Closed Container

Safe Transfer

Wear Appropriate PPE:
- Safety Glasses

- Lab Coat
- Gloves

- Closed-Toe Shoes

Prepare for Use

Handling:
- Well-Ventilated Area

- Avoid Contact
- Good Hygiene

Waste Collection:
- Collect in Labeled Container

Generate Waste

Disposal:
- Follow Local Regulations

- Consult EHS

Spill:
- Alert Others

- Contain & Clean Up

Exposure:
- Eye/Skin Flush

- Move to Fresh Air

medical_attention

Seek Medical Attention
(if necessary)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Citral oxime in a laboratory.
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[https://www.benchchem.com/product/b1669102#personal-protective-equipment-for-
handling-citral-oxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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